N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-cyclohexyl-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C17H23NO2/c1-13(2)12-20-16-10-8-14(9-11-16)17(19)18-15-6-4-3-5-7-15/h8-11,15H,1,3-7,12H2,2H3,(H,18,19)
• InChI Key: LSMLCRBORMZGOA-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)NC2CCCCC2

Description

N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide, also known as AH7921, is a synthetic opioid analgesic drug that has been developed as a potential alternative to currently available opioids. It has been found to be a potent and selective agonist at both the mu and delta opioid receptors, with a high affinity for the mu receptor. AH7921 has been shown to be effective in the treatment of pain, without the development of tolerance and dependence.

Mechanism of Action

N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide binds to both the mu and delta opioid receptors in the brain and spinal cord, leading to the activation of downstream signaling pathways that result in the inhibition of pain transmission. It has been found to have a higher affinity for the mu receptor than for the delta receptor, which may contribute to its potent analgesic effects.
Biochemical and Physiological Effects:
N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide has been shown to produce analgesia in a variety of pain models, including thermal, mechanical, and inflammatory pain. It has also been found to have antitussive effects, as well as to produce sedation and respiratory depression at high doses. N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide has been found to be less prone to cause gastrointestinal side effects compared to other opioids.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide has several advantages as a research tool. It is a potent and selective agonist at both the mu and delta opioid receptors, making it a useful tool for studying the role of these receptors in pain and other physiological processes. It has also been found to be effective in a variety of pain models, making it a useful tool for studying pain mechanisms. However, its potential for respiratory depression and sedation at high doses may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide. One area of interest is the development of more potent and selective analogs of N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide that may have improved analgesic properties. Another area of interest is the study of the mechanisms underlying the lower potential for tolerance and dependence of N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide compared to other opioids. Additionally, the potential use of N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide in the treatment of other conditions, such as depression and anxiety, is an area of ongoing research.

Synthesis Methods

N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide can be synthesized by the reaction of N-cyclohexyl-4-hydroxybenzamide with 2-methyl-2-propen-1-ol in the presence of a catalyst. The reaction is carried out under reflux conditions and yields the desired product after purification.

Scientific Research Applications

N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide has been extensively studied in preclinical models and has shown promising results in the treatment of pain. It has been found to be effective in both acute and chronic pain models, with a potency similar to that of morphine. N-cyclohexyl-4-[(2-methyl-2-propenyl)oxy]benzamide has also been shown to have a lower potential for the development of tolerance and dependence, making it a potentially safer alternative to currently available opioids.